Cas no 84547-59-1 (1-methyl-1H-pyrazole-5-carbonyl chloride)

• Product Name: 1-methyl-1H-pyrazole-5-carbonyl chloride
• CAS No: 84547-59-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD03419361
• CID: 719733
• PubChem ID: 3164932
• Update Time: 2025-07-18

1-methyl-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 1-methyl-
• 1-methyl-1H-pyrazole-5-carbonyl chloride
• 2-METHYL-2H-PYRAZOLE-3-CARBONYL CHLORIDE
• F2146-0664
• DTXSID80390390
• FS-5973
• 1-methyl-1h-pyrazole-5-carbonylchloride
• MFCD03419361
• FT-0679536
• AKOS000307962
• 84547-59-1
• JJMGMMBYVVRVHI-UHFFFAOYSA-N
• SCHEMBL892658
• 1H-Pyrazole-5-carbonyl chloride, 1-methyl-
• EN300-228246
• 1-methylpyrazol-5-oyl chloride
• 2-methylpyrazole-3-carbonyl chloride
• AB92309
• DB-076063
• ALBB-009206
• BBL037395
• STK348979

• MDL： MFCD03419361
• Inchi： 1S/C5H5ClN2O/c1-8-4(5(6)9)2-3-7-8/h2-3H,1H3
• InChI Key： JJMGMMBYVVRVHI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

1-methyl-1H-pyrazole-5-carbonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-methyl-1H-pyrazole-5-carbonyl chloride

Recent Advances in the Application of 1-Methyl-1H-pyrazole-5-carbonyl Chloride (CAS: 84547-59-1) in Chemical Biology and Pharmaceutical Research

The compound 1-methyl-1H-pyrazole-5-carbonyl chloride (CAS: 84547-59-1) has recently emerged as a key building block in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic acyl chloride derivative serves as a versatile intermediate for the construction of pyrazole-containing compounds, which are increasingly recognized for their pharmacological potential. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutically relevant small molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1-methyl-1H-pyrazole-5-carbonyl chloride in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a crucial intermediate to introduce the pyrazole moiety into their lead compounds, resulting in molecules with improved selectivity profiles against other JAK family members. The study reported IC50 values in the low nanomolar range for the most promising derivatives, suggesting significant potential for autoimmune disease treatment.

In antimicrobial research, a team at the University of Tokyo recently (2024) employed 1-methyl-1H-pyrazole-5-carbonyl chloride to develop novel quorum sensing inhibitors targeting Pseudomonas aeruginosa. The resulting compounds showed remarkable efficacy in disrupting biofilm formation without exerting direct bactericidal effects, representing a promising approach to combat antibiotic resistance. The structural flexibility provided by this building block allowed for systematic optimization of both potency and pharmacokinetic properties.

The synthetic utility of 1-methyl-1H-pyrazole-5-carbonyl chloride has been further expanded through recent methodological developments. A 2024 Nature Protocols publication detailed an improved, scalable synthesis of this compound with enhanced purity and yield, addressing previous challenges in its large-scale production. The protocol emphasizes safety considerations due to the compound's reactivity and provides guidance for its handling in various coupling reactions, including amide bond formations and esterifications.

Emerging applications in radiopharmaceutical chemistry have also been reported. Researchers at MIT have incorporated 1-methyl-1H-pyrazole-5-carbonyl chloride into the design of novel PET tracers for imaging neuroinflammation (2024, ACS Chemical Neuroscience). The pyrazole scaffold proved essential for blood-brain barrier penetration and target engagement, with the carbonyl chloride group enabling efficient conjugation to various chelating agents for radioisotope labeling.

Despite these advances, challenges remain in the broader application of 1-methyl-1H-pyrazole-5-carbonyl chloride. Recent computational studies (Journal of Chemical Information and Modeling, 2024) have begun to elucidate structure-reactivity relationships that may guide more efficient utilization of this building block. Additionally, ongoing research is exploring its potential in PROTAC design and other targeted protein degradation strategies, where its structural features may offer advantages in linker construction.

In conclusion, 1-methyl-1H-pyrazole-5-carbonyl chloride (CAS: 84547-59-1) continues to demonstrate significant value in pharmaceutical research and development. Its versatility as a synthetic intermediate, combined with the biological relevance of pyrazole-containing compounds, positions this chemical as an important tool in drug discovery. Future research directions likely include further exploration of its applications in covalent inhibitor design and the development of more sustainable synthetic routes for its production.